Cas no 5628-74-0 (6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane)

6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane structure
5628-74-0 structure
Product name:6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane
CAS No:5628-74-0
MF:C8H11ClO
MW:158.625341653824
CID:945180
PubChem ID:269444

6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane Chemical and Physical Properties

Names and Identifiers

    • 6-(chloromethyl)-3-oxatricyclo[3.2.1.0~2,4~]octane
    • Norbornane,5-(chloromethyl)-2,3-epoxy-(8CI)
    • 2-endo-Chlormethyl-5,6-exo-epoxy-bicyclo[2.2.1]heptan
    • 2-endo-Chlormethyl-5,6-exo-epoxy-bicyclo< 2.2.1> heptan
    • Nsc110582
    • 5628-74-0
    • NORBORNANE, 5-(CHLOROMETHYL)-2,3-EPOXY-
    • NSC-110582
    • DB-277255
    • Inchi: InChI=1S/C8H11ClO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-3H2
    • InChI Key: HBEJVSJKHSPKGW-UHFFFAOYSA-N
    • SMILES: C1C2CC(C1CCl)C3C2O3

Computed Properties

  • Exact Mass: 158.04993
  • Monoisotopic Mass: 158.0498427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5Ų
  • XLogP3: 1.6

Experimental Properties

  • PSA: 12.53

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